Cas no 869494-16-6 (Tert-Butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate)

Tert-Butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate structure

869494-16-6 structure

Product Name:Tert-Butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate

CAS No:869494-16-6

MF:C₁₀H₁₈N₂O₂

MW:198.262122631073

MDL:MFCD17012736

CID:830278

PubChem ID:55282293

Update Time:2024-10-26

Tert-Butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate
- 3,6-Diaza-bicyclo[3.1.1]heptane-6-carboxylic acid tert-butyl ester
- 3,6-Diazabicyclo[3.1.1]heptane-6-carboxylic acid tert-butyl ester
- 6-BOC-3,6-DIAZABICYCLO[3.1.1]HEPTANE
- 6-Boc-3,6-diaza-bicyclo[3.1.1]heptane
- 6-(tert-Butyloxycarbonyl)-3,6-diazabicyclo[3.1.1]heptane
- tert-butyl (1S,5R)-3,6-diazabicyclo[3.1.1]heptane-6-carboxylate
- AMOT0127
- OUFBVDKNEWUFHP-UHFFFAOYSA-N
- BCP18052
- BBL102490
- 3690AC
- STL556293
- SY025488
- AM804445
- MFC
- SB39206
- 1,1-Dimethylethyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate (ACI)
- tert-Butyl 3,6-diazabicyclo[3.1.1]heptan-6-carboxylate
- DS-15580
- tert-Butyl3,6-diazabicyclo[3.1.1]heptane-6-carboxylate
- EN300-190611
- AU-004/43508096
- MFCD17016736
- CS-0029696
- SCHEMBL402018
- DB-088198
- 869494-16-6
- AKOS016003437
- 6-(tert-butoxycarbonyl)-3,6-diazabicyclo[3.1.1]heptane
- DTXSID20735564
- Tert-Butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate
- MDL： MFCD17012736
- Inchi： 1S/C10H18N2O2/c1-10(2,3)14-9(13)12-7-4-8(12)6-11-5-7/h7-8,11H,4-6H2,1-3H3
- InChI Key： OUFBVDKNEWUFHP-UHFFFAOYSA-N
- SMILES： O=C(N1C2CC1CNC2)OC(C)(C)C

Computed Properties

Exact Mass: 198.136827821g/mol
Monoisotopic Mass: 198.136827821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 237
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 41.6

Experimental Properties

Density: 1.104
Boiling Point: 276℃ at 760 mmHg
Flash Point: 121℃

Tert-Butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Tert-Butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20111098-1 G	tert-butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate	869494-16-6	97%	1g	¥ 198.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20111098-5 G	tert-butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate	869494-16-6	97%	5g	¥ 825.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20111098-10 G	tert-butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate	869494-16-6	97%	10g	¥ 1,425.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20111098-25 G	tert-butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate	869494-16-6	97%	25g	¥ 3,009.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20111098-50 G	tert-butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate	869494-16-6	97%	50g	¥ 5,253.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20111098-100 G	tert-butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate	869494-16-6	97%	100g	¥ 8,487.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20111098-250 G	tert-butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate	869494-16-6	97%	250g	¥ 16,948.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20111098-1-1 G	tert-butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate	869494-16-6	95%	1g	¥ 811.00	2021-05-07
Chemenu	CM128913-1000g	tert-butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate	869494-16-6	95%+	1000g	$8280	2021-06-08
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBN20111098-1G	tert-butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate	869494-16-6	97%	1g	￥ 297.00	2023-03-06

Tert-Butyl 3,6-diazabicyclo[3.1.1]heptane-6-carboxylate Production Method

Production Method 1

869494-15-5

869494-16-6

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 7 h, 3 atm, 60 °C

Reference

Synthesis of 3,6-diazabicyclo[3.1.1]heptanes as novel ligands for the opioid receptors

Loriga, Giovanni; et al, Bioorganic & Medicinal Chemistry, 2006, 14(3), 676-691

Production Method 2

1414540-38-7

5455-59-4

869494-16-6

Reaction Conditions

1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Acetonitrile ; 6 h, reflux
2.1 Reagents: 1-Dodecanethiol , Lithium hydroxide Solvents: Dimethylformamide ; 2 h, rt

Reference

Concise synthesis of N3- and N6-monoprotected 3,6-diazabicyclo[3.1.1]heptanes; useful intermediates for the preparation of novel bridged bicyclic piperazines

Walker, Daniel P.; et al, Tetrahedron Letters, 2012, 53(47), 6332-6334

Production Method 3

24424-99-5

869494-14-4

869494-16-6

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; overnight, 0 °C → rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 7 h, 3 atm, 60 °C

Reference

Synthesis of 3,6-diazabicyclo[3.1.1]heptanes as novel ligands for the opioid receptors

Loriga, Giovanni; et al, Bioorganic & Medicinal Chemistry, 2006, 14(3), 676-691

Production Method 4

1414540-31-0

869494-16-6

Reaction Conditions

1.1 Reagents: Calcium chloride , Sodium borohydride Solvents: Methanol ; 0 °C → 10 °C; 5 h, 10 °C
2.1 Solvents: Pyridine ; 0 °C → rt; 24 h, rt
3.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Acetonitrile ; 6 h, reflux
4.1 Reagents: 1-Dodecanethiol , Lithium hydroxide Solvents: Dimethylformamide ; 2 h, rt

Reference

Concise synthesis of N3- and N6-monoprotected 3,6-diazabicyclo[3.1.1]heptanes; useful intermediates for the preparation of novel bridged bicyclic piperazines

Walker, Daniel P.; et al, Tetrahedron Letters, 2012, 53(47), 6332-6334

Production Method 5

869494-12-2

869494-16-6

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 7 h, 3 atm, 60 °C
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; overnight, 0 °C → rt; rt → 0 °C
2.2 Reagents: Sodium hydroxide Solvents: Diethyl ether , Water
3.1 Solvents: Tetrahydrofuran ; overnight, 0 °C → rt
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 7 h, 3 atm, 60 °C

Reference

Synthesis of 3,6-diazabicyclo[3.1.1]heptanes as novel ligands for the opioid receptors

Loriga, Giovanni; et al, Bioorganic & Medicinal Chemistry, 2006, 14(3), 676-691

Production Method 6

870-78-0

869494-16-6

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 10 h, 80 °C
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide , Toluene ; 24 h, 80 °C
3.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Ethanol ; 24 h, 60 psi, rt
4.1 Reagents: Calcium chloride , Sodium borohydride Solvents: Methanol ; 0 °C → 10 °C; 5 h, 10 °C
5.1 Solvents: Pyridine ; 0 °C → rt; 24 h, rt
6.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Acetonitrile ; 6 h, reflux
7.1 Reagents: 1-Dodecanethiol , Lithium hydroxide Solvents: Dimethylformamide ; 2 h, rt

Reference

Concise synthesis of N3- and N6-monoprotected 3,6-diazabicyclo[3.1.1]heptanes; useful intermediates for the preparation of novel bridged bicyclic piperazines

Walker, Daniel P.; et al, Tetrahedron Letters, 2012, 53(47), 6332-6334

Production Method 7

869494-10-0

869494-16-6

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 2.5 h, 0 °C
1.2 Reagents: Water ; rt
2.1 Reagents: Potassium carbonate , Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Toluene ; 4 h, reflux
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 7 h, 3 atm, 60 °C
4.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; overnight, 0 °C → rt; rt → 0 °C
4.2 Reagents: Sodium hydroxide Solvents: Diethyl ether , Water
5.1 Solvents: Tetrahydrofuran ; overnight, 0 °C → rt
6.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 7 h, 3 atm, 60 °C

Reference

Synthesis of 3,6-diazabicyclo[3.1.1]heptanes as novel ligands for the opioid receptors

Loriga, Giovanni; et al, Bioorganic & Medicinal Chemistry, 2006, 14(3), 676-691

Production Method 8

121049-90-9

869494-16-6

Reaction Conditions

1.1 Solvents: Toluene ; 60 h, reflux
2.1 Reagents: Sodium borohydride Solvents: Methanol ; 0 °C; overnight, 0 °C → rt
3.1 Reagents: Triethylamine Solvents: Dichloromethane ; 2.5 h, 0 °C
3.2 Reagents: Water ; rt
4.1 Reagents: Potassium carbonate , Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Toluene ; 4 h, reflux
5.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 7 h, 3 atm, 60 °C
6.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; overnight, 0 °C → rt; rt → 0 °C
6.2 Reagents: Sodium hydroxide Solvents: Diethyl ether , Water
7.1 Solvents: Tetrahydrofuran ; overnight, 0 °C → rt
8.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 7 h, 3 atm, 60 °C

Reference

Synthesis of 3,6-diazabicyclo[3.1.1]heptanes as novel ligands for the opioid receptors

Loriga, Giovanni; et al, Bioorganic & Medicinal Chemistry, 2006, 14(3), 676-691

Production Method 9

1414540-41-2

869494-16-6

Reaction Conditions

1.1 Reagents: 1-Dodecanethiol , Lithium hydroxide Solvents: Dimethylformamide ; 2 h, rt

Reference

Concise synthesis of N3- and N6-monoprotected 3,6-diazabicyclo[3.1.1]heptanes; useful intermediates for the preparation of novel bridged bicyclic piperazines

Walker, Daniel P.; et al, Tetrahedron Letters, 2012, 53(47), 6332-6334

Production Method 10

24424-99-5

869494-14-4

869494-16-6

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol

Reference

Identification and pharmacological characterization of 3,6-diazabicyclo[3.1.1]heptane-3-carboxamides as novel ligands for the α4β2 and α6/α3β2β3 nicotinic acetylcholine receptors (nAChRs)

Strachan, Jon-Paul; et al, European Journal of Medicinal Chemistry, 2014, 86, 60-74

Production Method 11

4124-41-8

1036262-52-8

869494-16-6

Reaction Conditions

1.1 Solvents: Pyridine ; 0 °C → rt; 24 h, rt
2.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Acetonitrile ; 6 h, reflux
3.1 Reagents: 1-Dodecanethiol , Lithium hydroxide Solvents: Dimethylformamide ; 2 h, rt

Reference

Concise synthesis of N3- and N6-monoprotected 3,6-diazabicyclo[3.1.1]heptanes; useful intermediates for the preparation of novel bridged bicyclic piperazines

Walker, Daniel P.; et al, Tetrahedron Letters, 2012, 53(47), 6332-6334

Production Method 12

869494-13-3

869494-16-6

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; overnight, 0 °C → rt; rt → 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Diethyl ether , Water
2.1 Solvents: Tetrahydrofuran ; overnight, 0 °C → rt
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 7 h, 3 atm, 60 °C

Reference

Synthesis of 3,6-diazabicyclo[3.1.1]heptanes as novel ligands for the opioid receptors

Loriga, Giovanni; et al, Bioorganic & Medicinal Chemistry, 2006, 14(3), 676-691

Production Method 13

24424-99-5

174309-28-5

869494-16-6

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Ethanol ; 24 h, 60 psi, rt
2.1 Reagents: Calcium chloride , Sodium borohydride Solvents: Methanol ; 0 °C → 10 °C; 5 h, 10 °C
3.1 Solvents: Pyridine ; 0 °C → rt; 24 h, rt
4.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Acetonitrile ; 6 h, reflux
5.1 Reagents: 1-Dodecanethiol , Lithium hydroxide Solvents: Dimethylformamide ; 2 h, rt

Reference

Concise synthesis of N3- and N6-monoprotected 3,6-diazabicyclo[3.1.1]heptanes; useful intermediates for the preparation of novel bridged bicyclic piperazines

Walker, Daniel P.; et al, Tetrahedron Letters, 2012, 53(47), 6332-6334

Production Method 14

869494-11-1

869494-16-6

Reaction Conditions

1.1 Reagents: Potassium carbonate , Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Toluene ; 4 h, reflux
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 7 h, 3 atm, 60 °C
3.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; overnight, 0 °C → rt; rt → 0 °C
3.2 Reagents: Sodium hydroxide Solvents: Diethyl ether , Water
4.1 Solvents: Tetrahydrofuran ; overnight, 0 °C → rt
5.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 7 h, 3 atm, 60 °C

Reference

Synthesis of 3,6-diazabicyclo[3.1.1]heptanes as novel ligands for the opioid receptors

Loriga, Giovanni; et al, Bioorganic & Medicinal Chemistry, 2006, 14(3), 676-691

Production Method 15

174309-29-6

869494-16-6

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide , Toluene ; 24 h, 80 °C
2.1 Reagents: Hydrogen Catalysts: Palladium dihydroxide Solvents: Ethanol ; 24 h, 60 psi, rt
3.1 Reagents: Calcium chloride , Sodium borohydride Solvents: Methanol ; 0 °C → 10 °C; 5 h, 10 °C
4.1 Solvents: Pyridine ; 0 °C → rt; 24 h, rt
5.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Acetonitrile ; 6 h, reflux
6.1 Reagents: 1-Dodecanethiol , Lithium hydroxide Solvents: Dimethylformamide ; 2 h, rt

Reference

Concise synthesis of N3- and N6-monoprotected 3,6-diazabicyclo[3.1.1]heptanes; useful intermediates for the preparation of novel bridged bicyclic piperazines

Walker, Daniel P.; et al, Tetrahedron Letters, 2012, 53(47), 6332-6334

Production Method 16

869494-09-7

869494-16-6

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Methanol ; 0 °C; overnight, 0 °C → rt
2.1 Reagents: Triethylamine Solvents: Dichloromethane ; 2.5 h, 0 °C
2.2 Reagents: Water ; rt
3.1 Reagents: Potassium carbonate , Sodium hydroxide Catalysts: Tetrabutylammonium hydrogen sulfate Solvents: Toluene ; 4 h, reflux
4.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 7 h, 3 atm, 60 °C
5.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; overnight, 0 °C → rt; rt → 0 °C
5.2 Reagents: Sodium hydroxide Solvents: Diethyl ether , Water
6.1 Solvents: Tetrahydrofuran ; overnight, 0 °C → rt
7.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ; 7 h, 3 atm, 60 °C

Reference

Synthesis of 3,6-diazabicyclo[3.1.1]heptanes as novel ligands for the opioid receptors

Loriga, Giovanni; et al, Bioorganic & Medicinal Chemistry, 2006, 14(3), 676-691